Cas no 89322-56-5 (2-Bromo-4-ethylthiazole)

• Product Name: 2-Bromo-4-ethylthiazole
• CAS No: 89322-56-5
• MF: C₅H₆BrNS
• MW: 192.076838970184
• CID: 1065599
• PubChem ID: 22056411
• Update Time: 2025-05-20

2-Bromo-4-ethylthiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-ethylthiazole
• 2-Bromo-4-ethyl-1,3-thiazole
• 2-bromo-4-ethylthiazole
• SCHEMBL1660094
• EN300-129634
• FT-0706573
• AKOS012258810
• YQWKKYUKBQHMJG-UHFFFAOYSA-N
• J-508280
• 89322-56-5
• ethyl 2-bromothiazole
• DA-26848

• MDL： MFCD12033479
• Inchi： 1S/C5H6BrNS/c1-2-4-3-8-5(6)7-4/h3H,2H2,1H3
• InChI Key： YQWKKYUKBQHMJG-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CC

Computed Properties

• Exact Mass: 190.94043g/mol
• Monoisotopic Mass: 190.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-Bromo-4-ethylthiazole

2-Bromo-4-Ethylthiazole: A Comprehensive Overview

2-Bromo-4-Ethylthiazole, also known by its CAS number 89322-56-5, is a heterocyclic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the thiazole family, which is a five-membered ring consisting of two double bonds, one sulfur atom, and one nitrogen atom. The presence of the bromine atom at the 2-position and the ethyl group at the 4-position imparts unique chemical properties to this molecule, making it a valuable building block in organic synthesis.

The structure of 2-Bromo-4-Ethylthiazole is characterized by its aromaticity, which arises from the conjugation of the sulfur and nitrogen atoms within the ring. This aromaticity not only enhances the stability of the molecule but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are of great interest due to their applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, 2-Bromo-4-Ethylthiazole can be prepared through various methods, including the thioamide cyclization route and the Hantzsch dihydropyridine synthesis. The choice of synthesis method depends on the desired purity, scalability, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis pathways for this compound, reducing the environmental footprint associated with its production.

The chemical reactivity of 2-Bromo-4-Ethylthiazole is influenced by its functional groups. The bromine atom at the 2-position acts as an excellent leaving group, making it suitable for nucleophilic substitution reactions. This property has been exploited in the synthesis of various derivatives, including those with potential applications in pharmaceuticals and agrochemicals. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in disease pathways, making them valuable candidates for drug discovery.

In addition to its role in organic synthesis, 2-Bromo-4-Ethylthiazole has been studied for its electronic properties. The thiazole ring exhibits a conjugated π-system that can be tuned by substituting different groups at various positions on the ring. This tunability makes it an attractive candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electronic performance while maintaining mechanical stability.

The application of 2-Bromo-4-Ethylthiazole extends beyond traditional chemistry into interdisciplinary fields such as nanotechnology and biotechnology. For example, this compound has been used as a ligand in metal nanoparticle synthesis, where it plays a crucial role in controlling the size and shape of nanoparticles. The resulting nanoparticles have potential applications in catalysis, imaging, and drug delivery systems.

In conclusion, 2-Bromo-4-Ethylthiazole, with its unique chemical properties and versatile reactivity, continues to be a focal point in both academic research and industrial applications. Its role as a building block in organic synthesis, coupled with its potential in advanced materials development, underscores its importance in modern chemistry. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its position as a key compound in various scientific disciplines.